Cas no 81417-50-7 (3-Thiophenesulfonyl isocyanate, 4-bromo-)

• Product Name: 3-Thiophenesulfonyl isocyanate, 4-bromo-
• CAS No: 81417-50-7
• MF: C₅H₂BrNO₃S₂
• MW: 268.108277797699
• CID: 703962
• PubChem ID: 20215704
• Update Time: 2025-04-19

3-Thiophenesulfonyl isocyanate, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonyl isocyanate, 4-bromo-
• 4-bromo-N-(oxomethylidene)thiophene-3-sulfonamide
• SCHEMBL10756295
• DTXSID60603672
• 81417-50-7
• IJXHPPFHTFKPJH-UHFFFAOYSA-N
• 4-Bromothiophene-3-sulfonyl isocyanate
• 4-bromo-3-thiophenesulfonyl isocyanate

• Inchi： 1S/C5H2BrNO3S2/c6-4-1-11-2-5(4)12(9,10)7-3-8/h1-2H
• InChI Key： IJXHPPFHTFKPJH-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1S(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 266.86595g/mol
• Monoisotopic Mass: 266.86595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų